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Compound of Interest

Compound Name: 3,5-Dichlorophenol

Cat. No.: B058162 Get Quote

Solubility Profile of 3,5-Dichlorophenol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-
Dichlorophenol in water and various organic solvents. The information is intended to support

research, chemical synthesis, and formulation development activities. All data is presented in a

structured format for clarity and ease of comparison, supplemented by a detailed experimental

protocol for solubility determination.

Solubility Data
The solubility of 3,5-Dichlorophenol is a critical parameter for its handling, application, and

environmental fate. While its aqueous solubility is limited, it exhibits higher solubility in a range

of organic solvents. The available quantitative and qualitative data are summarized in the

tables below.

Quantitative Solubility Data
The solubility of 3,5-Dichlorophenol in water has been reported with some variability. The

following table presents the available data, converted to common units for comparison.
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Solvent
Temperature
(°C)

Solubility (g/L)
Molar
Solubility
(mol/L)

Reference

Water 25 5.4 0.033 [1]

Water 25 5.38 0.033 [2]

Water 25 7.39 0.045 [3]

Water 20 < 1 < 0.006 [2]

Note: The molecular weight of 3,5-Dichlorophenol (163.00 g/mol ) was used for the

calculation of molar solubility.

Qualitative Solubility Data
For many organic solvents, precise quantitative solubility data for 3,5-Dichlorophenol is not

readily available in the literature. The following table summarizes the qualitative solubility

descriptions found.

Solvent Qualitative Solubility Reference

Ethanol Very Soluble [4][5]

Diethyl Ether Very Soluble [4][5]

Petroleum Ether Very Soluble [4][5]

Acetone Soluble [6]

Dimethyl Sulfoxide (DMSO) Soluble [6]

Chloroform Slightly Soluble [4]

Ethyl Acetate Slightly Soluble [4]

Experimental Protocol for Solubility Determination
The most widely accepted method for determining the solubility of chemical substances is the

Shake-Flask Method, as described in OECD Guideline 105. This method is suitable for
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substances with a solubility greater than 10⁻² g/L.

Principle
An excess amount of the solid 3,5-Dichlorophenol is agitated in a specific solvent at a

constant temperature for a sufficient period to reach equilibrium. The resulting saturated

solution is then separated from the undissolved solid, and the concentration of the dissolved

compound is quantified using a suitable analytical technique.

Materials and Equipment
3,5-Dichlorophenol (analytical grade)

Solvent of interest (e.g., water, ethanol, acetone)

Glass flasks with stoppers

Thermostatic shaker or water bath with agitation capabilities

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

Calibrated analytical balance

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, UV-Vis Spectrophotometer)

Procedure
Preparation of a Saturated Solution:

Add an excess amount of 3,5-Dichlorophenol to a flask containing a known volume of the

solvent. The presence of undissolved solid is crucial to ensure saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic shaker set to the desired temperature (e.g., 25 °C ± 0.5

°C).
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Agitate the mixture for a sufficient time to reach equilibrium. A preliminary test can

determine the time required, but 24 to 48 hours is typical. It is recommended to take

samples at different time points (e.g., 24h, 48h, and 72h) to confirm that equilibrium has

been reached.

Phase Separation:

After equilibration, cease agitation and allow the undissolved solid to settle.

Carefully separate the saturated solution from the solid phase. This can be achieved by:

Centrifugation: Transfer an aliquot of the suspension to a centrifuge tube and centrifuge

at a sufficient speed and duration to pellet the solid.

Filtration: Draw the supernatant through a syringe filter that is compatible with the

solvent and does not adsorb the analyte.

Quantification:

Accurately dilute the clear, saturated solution with the solvent to a concentration that falls

within the linear range of the analytical method.

Prepare a series of calibration standards of 3,5-Dichlorophenol of known concentrations.

Analyze the calibration standards and the diluted sample using a validated analytical

method (e.g., HPLC-UV).

Construct a calibration curve by plotting the analytical signal versus the concentration of

the standards.

Determine the concentration of 3,5-Dichlorophenol in the diluted sample from the

calibration curve.

Calculation of Solubility:

Calculate the solubility of 3,5-Dichlorophenol in the solvent by multiplying the determined

concentration by the dilution factor. The solubility is typically expressed in g/L, mg/mL, or

mol/L.
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Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.

Preparation Add excess 3,5-Dichlorophenol
to solvent in a sealed flask Equilibration Agitate at constant temperature

(e.g., 24-48 hours) Phase Separation Centrifugation or Filtration
to remove undissolved solid Quantification Dilute saturated solution and

analyze via HPLC, GC, or UV-Vis Data Analysis Calculate solubility from
calibration curve and dilution factor

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 3,5-Dichlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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